![molecular formula C25H24BrN3O2 B3750705 2-bromo-4-({[4-(9H-fluoren-9-yl)-1-piperazinyl]imino}methyl)-6-methoxyphenol](/img/structure/B3750705.png)
2-bromo-4-({[4-(9H-fluoren-9-yl)-1-piperazinyl]imino}methyl)-6-methoxyphenol
Overview
Description
The compound “2-bromo-4-({[4-(9H-fluoren-9-yl)-1-piperazinyl]imino}methyl)-6-methoxyphenol” is a complex organic molecule. It contains a fluorene moiety, which is a polycyclic aromatic hydrocarbon consisting of two benzene rings fused with a central cyclopentene ring . The molecule also contains a piperazine ring, which is a heterocyclic amine consisting of a six-membered ring containing two nitrogen atoms .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The fluorene and piperazine rings would likely contribute to the rigidity of the molecule, while the bromo and methoxy groups could influence its reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromo and methoxy groups could influence its polarity and solubility .Scientific Research Applications
Organic Light-Emitting Diodes (OLEDs)
- 2-bromo-4-({[4-(9H-fluoren-9-yl)-1-piperazinyl]imino}methyl)-6-methoxyphenol serves as an intermediate in the synthesis of OLED materials. OLEDs are widely used in displays, lighting, and other optoelectronic devices due to their energy efficiency and vibrant color emission .
Polymer Synthesis
- Researchers have employed this compound in the preparation of 2,7-poly(spiro[4’,4’-dioctyl-2’,6’-dioxocyclohexane-1’,9-fluorene]) , a precursor polymer for the synthesis of 2,7-poly(9-fluorenone) . These polymers find applications in organic electronics, including photovoltaics and sensors .
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-bromo-4-[[4-(9H-fluoren-9-yl)piperazin-1-yl]iminomethyl]-6-methoxyphenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24BrN3O2/c1-31-23-15-17(14-22(26)25(23)30)16-27-29-12-10-28(11-13-29)24-20-8-4-2-6-18(20)19-7-3-5-9-21(19)24/h2-9,14-16,24,30H,10-13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJYYDZLAGOZOGP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)C=NN2CCN(CC2)C3C4=CC=CC=C4C5=CC=CC=C35)Br)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24BrN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-4-[[4-(9H-fluoren-9-yl)piperazin-1-yl]iminomethyl]-6-methoxyphenol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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